Cas no 1261929-99-0 (3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol)

• Product Name: 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol
• CAS No: 1261929-99-0
• MF: C₁₃H₁₀BrClO₂
• MW: 313.574302196503
• MDL: MFCD18316126
• CID: 2764182
• PubChem ID: 53221849
• Update Time: 2025-05-24

3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-5'-chloro-2'-methoxy[1,1'-biphenyl]-3-ol
• 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol, 95%
• 1261929-99-0
• DTXSID60686445
• MFCD18316126
• 3-BROMO-5-(5-CHLORO-2-METHOXYPHENYL)PHENOL
• 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol

• MDL： MFCD18316126
• Inchi： 1S/C13H10BrClO2/c1-17-13-3-2-10(15)7-12(13)8-4-9(14)6-11(16)5-8/h2-7,16H,1H3
• InChI Key： OUBDMHSSQLVPEW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C=CC=1OC)Cl)O

Computed Properties

• Exact Mass: 311.95527Da
• Monoisotopic Mass: 311.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol

Comprehensive Overview of 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol (CAS No. 1261929-99-0)

3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol (CAS No. 1261929-99-0) is a halogenated phenolic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique molecular structure, featuring both bromo and chloro substituents, makes it a valuable building block for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive materials and advanced polymers.

The compound's synthetic versatility is underscored by its methoxyphenyl and phenol functional groups, which enable diverse chemical modifications. Recent studies highlight its utility in catalysis and material science, particularly in creating high-performance coatings and electronic materials. With the growing demand for sustainable chemistry, 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol is being explored for greener synthesis routes, aligning with global trends like circular economy and reduced carbon footprint.

From an analytical perspective, the compound's chromatographic behavior and spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control for industrial applications. Its stability under controlled conditions makes it suitable for long-term storage, a critical factor for supply chain efficiency. FAQs such as "How to purify 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol?" or "What solvents dissolve CAS 1261929-99-0?" reflect practical user concerns, emphasizing the need for detailed technical guidance.

In the context of drug discovery, this compound's structural motifs are analogous to fragments used in kinase inhibitors and antimicrobial agents. Its halogen-rich design also resonates with trends in agrochemical innovation, where precision-targeted molecules are prioritized. However, rigorous toxicity profiling and regulatory compliance remain essential, as highlighted by searches like "Is CAS 1261929-99-0 biodegradable?" or "Ecotoxicity of brominated phenols."

Emerging applications in nanotechnology and photovoltaic materials further elevate the relevance of 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol. For instance, its incorporation into organic semiconductors could enhance device efficiency, a topic gaining traction in renewable energy forums. Collaborative research between academia and industry is vital to unlock its full potential while addressing environmental and safety considerations.

To summarize, CAS 1261929-99-0 represents a multifaceted compound bridging gaps between traditional chemistry and cutting-edge innovation. By addressing common queries like "Synthetic routes for 3-Bromo-5-(5-chloro-2-methoxyphenyl)phenol" or "Industrial uses of halogenated phenols," this overview aims to serve as a trusted resource for professionals navigating its applications and challenges.